Cas no 198895-75-9 (1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride)
198895-75-9 structure
Product Name:1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride
CAS No:198895-75-9
MF:C14H24Cl2N2
MW:291.259761810303
CID:908594
Update Time:2023-08-02
1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-phenylpropyl)-1,4-diazepane(2HCl)
- hexahydro-1-(3-phenylpropyl)-1H-1,4-Diazepine Dihydrochloride
- 1H-1,4-Diazepine, hexahydro-1-(3-phenylpropyl)-, dihydrochloride
- 1H-1,4-Diazepine, hexahydro-1-(3-phenylpropyl)-, hydrochloride (1:2)
- 1-(3-phenylpropyl)-1,4-diazepane dihydrochloride
- hexahydro-1-(3-phenylpropyl)-1H-1,4-Diazepine
- OUUBEWUKQRNVNY-UHFFFAOYSA-N
- 1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride, AldrichCPR
- 1-(3-phenylpropan-1-yl)-2,3,5,6-tetrahydro-7h-1,4-diazepine dihydrochloride
- 1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride
-
- Inchi: 1S/C14H22N2.2ClH/c1-2-6-14(7-3-1)8-4-11-16-12-5-9-15-10-13-16;;/h1-3,6-7,15H,4-5,8-13H2;2*1H
- InChI Key: OUUBEWUKQRNVNY-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CCCC2C=CC=CC=2)CCNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 176
- Topological Polar Surface Area: 15.3
1-(3-Phenylpropyl)-1,4-diazepane dihydrochloride Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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